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Compound of Interest

Compound Name: Prolycopene

Cat. No.: B1248880 Get Quote

Technical Support Center: Prolycopene Sample
Preparation
This technical support guide provides researchers, scientists, and drug development

professionals with detailed troubleshooting advice and frequently asked questions (FAQs) to

prevent the isomerization of prolycopene during sample preparation.

Frequently Asked Questions (FAQs)
Q1: What is prolycopene and how does it differ from all-trans-lycopene?

Prolycopene is a poly-cis-isomer of lycopene, specifically (7Z, 9Z, 7′Z, 9′Z)-lycopene.[1] Unlike

the common all-trans-lycopene found in red tomatoes, which has a linear structure,

prolycopene has a bent shape due to its multiple cis-double bonds. This structural difference

results in distinct physical and chemical properties, including different absorption spectra.[1][2]

Prolycopene is the predominant isomer in tangerine tomatoes, giving them their characteristic

orange color.[1]

Q2: What are the primary factors that cause prolycopene to isomerize into other lycopene

forms during sample preparation?

Prolycopene is highly sensitive and can readily isomerize to other cis- and trans-isomers when

exposed to certain environmental factors. The primary catalysts for isomerization are:
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Light: Exposure to light, especially UV light, provides the energy to convert the stable cis-

bonds in prolycopene to the trans-configuration.[3][4] Direct excitation by blue light has

been shown to be particularly effective at inducing photoisomerization.[3]

Heat: Thermal energy can overcome the energy barrier for rotational changes around the

double bonds, leading to isomerization.[5][6][7] Heating at temperatures as low as 60-80°C

can favor isomerization, while higher temperatures can lead to both isomerization and

degradation.[5][8]

Oxygen: The presence of oxygen can lead to oxidative degradation, which breaks the

polyene chain of lycopene, causing a loss of color and the formation of off-flavors.[7][9]

Oxidation can also promote isomerization.[10]

Acidic pH: Prolycopene is more susceptible to degradation and isomerization under acidic

conditions (e.g., pH 3) compared to a neutral environment (pH 7).[11][12] Acidic

environments can lead to the protonation of the carotenoid, forming carbocations that are

unstable.[12]

Troubleshooting Guide
Problem 1: Significant loss of prolycopene and appearance of other lycopene isomers in

HPLC analysis after extraction.

This issue commonly arises from unintended isomerization during the extraction process. The

following factors should be carefully controlled.

Root Causes & Solutions:

Light Exposure: The entire extraction process must be protected from light.

Recommendation: Perform all steps in a darkened room or under amber or red

photographic safety lights.[4][13] Use amber glassware or wrap all glassware and

containers with aluminum foil.

High Temperatures: Heat from various sources can accelerate isomerization.
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Recommendation: Conduct extractions at room temperature or on ice.[14] Avoid using

high-heat methods for solvent evaporation; instead, use a rotary evaporator at a low

temperature (e.g., <30°C) or nitrogen stream evaporation.[15]

Presence of Oxygen: Oxygen can degrade carotenoids.

Recommendation: De-gas all solvents before use. Purge sample vials and the entire

apparatus with an inert gas like nitrogen or argon before and during the extraction

process.[11][16]

Problem 2: Prolycopene content decreases during sample storage.

Prolycopene is unstable even after extraction and requires specific storage conditions to

maintain its isomeric purity.

Root Causes & Solutions:

Improper Storage Temperature: Storage at ambient or even refrigerated temperatures can

lead to significant degradation over time.

Recommendation: For short-term storage (days to weeks), store extracts at 4°C in the

dark.[13] For long-term storage, samples should be stored under an inert atmosphere at

-20°C or, ideally, at -80°C.[17]

Exposure to Air and Light During Storage: Repeated freeze-thaw cycles and exposure to the

environment can degrade the sample.

Recommendation: Store extracts in amber vials with Teflon-lined caps.[18] Aliquot the

extract into smaller volumes for single use to avoid repeated thawing and exposure to air

and light. Before sealing, flush the vial headspace with nitrogen or argon.

Data Presentation
Table 1: Effect of Temperature on Lycopene Stability in Tomato Powder (Storage: 6 weeks)
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Storage Temperature
All-trans Lycopene
Retention

Total Lycopene Retention

6°C (in dark) 60% - 70% 60% - 70%

Room Temperature (light

exposure)
60% - 70% 60% - 70%

45°C (in dark) ~40% ~40%

Data synthesized from Anguelova & Warthesen (2000).[9]

Table 2: Stability of Encapsulated vs. Unencapsulated Lycopene (Storage: 42 days)

Sample Type Storage Condition Lycopene Retention

Microencapsulated Refrigerated (5 ± 2°C) >90%

Unencapsulated (Control) Refrigerated (5 ± 2°C) <5%

Microencapsulated Room Temperature (25 ± 2°C) ~76%

Unencapsulated (Control) Room Temperature (25 ± 2°C) <5%

Data synthesized from F. Anwar & M. Adzahan (2017).[16]

Experimental Protocols
Protocol: Light- and Oxygen-Protected Extraction of Prolycopene from Tangerine Tomatoes

This protocol is designed to minimize isomerization by controlling light, temperature, and

oxygen exposure.

Materials:

Tangerine tomatoes

Solvents (HPLC grade): Hexane, Acetone, Methanol (all de-gassed prior to use)

Antioxidant: Butylated hydroxytoluene (BHT)
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Inert gas supply (Nitrogen or Argon)

Homogenizer (e.g., Polytron)

Centrifuge (refrigerated)

Rotary evaporator or nitrogen evaporator

Amber glassware (beakers, flasks, centrifuge tubes, vials) or foil-wrapped glassware

Procedure:

Preparation (Under Amber Light):

Work in a room with minimal lighting, using only amber or red safety lights.

Prepare an extraction solvent mixture of hexane:acetone (1:1, v/v). Add BHT to the solvent

mixture to a final concentration of 0.1% (w/v) to inhibit oxidation.[14]

Pre-chill the solvents and all glassware on ice.

Homogenization:

Weigh a known amount of fresh tangerine tomato tissue and place it in a pre-chilled amber

beaker.

Add the chilled extraction solvent at a ratio of 10 mL per gram of tissue.

Blanket the beaker with nitrogen gas and homogenize the sample on ice for 1-2 minutes,

or until a uniform slurry is formed.

Extraction & Phase Separation:

Transfer the homogenate to amber-colored centrifuge tubes.

Flush the headspace with nitrogen, cap tightly, and shake vigorously for 5 minutes at 4°C

on a shaker.

Centrifuge the tubes at 5,000 x g for 10 minutes at 4°C to pellet the solid residue.
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Collection of Supernatant:

Carefully decant the colored supernatant (containing prolycopene) into a fresh, chilled

amber flask.

Re-extract the pellet twice more with the extraction solvent, combining the supernatants

each time. This ensures maximum recovery.

Solvent Evaporation:

Dry the pooled extract under a gentle stream of nitrogen or using a rotary evaporator with

the water bath temperature set below 30°C.

Evaporate just to dryness. Do not over-dry, as this can degrade the carotenoids.

Storage:

Immediately redissolve the dried extract in a known, minimal volume of an appropriate

solvent for analysis (e.g., a mobile phase component like methyl-tert-butyl ether or THF for

HPLC).[17][19]

Transfer the final extract to an amber vial, flush the headspace with nitrogen, seal tightly,

and store at -80°C until analysis.

Visualizations
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Sample Preparation (Under Amber Light)

Post-Extraction

Start: Tangerine
Tomato Tissue

1. Homogenize on Ice
(Hexane:Acetone + 0.1% BHT)

Blanket with N2

2. Centrifuge at 4°C

3. Collect Supernatant

4. Re-extract Pellet (2x)

Repeat

5. Pool Supernatants

Final

6. Evaporate Solvent
(N2 stream or Rotovap <30°C)

7. Redissolve in
Analysis Solvent

8. Store at -80°C
(Amber vial, N2 flush)

Ready for Analysis
(e.g., HPLC)

Click to download full resolution via product page

Caption: Workflow for prolycopene extraction minimizing isomerization.
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Causes of Isomerization

Preventive Measures

Prolycopene
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Work in Dark
/ Amber Light

Blocks
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Inert Atmosphere
(N2, Argon) +

Antioxidants (BHT)
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Neutral pH
(pH ≈ 7)
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Caption: Factors causing prolycopene isomerization and preventive actions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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